Cas no 223726-09-8 (3,5-dimethyl-2-nitrobenzonitrile)

• Product Name: 3,5-dimethyl-2-nitrobenzonitrile
• CAS No: 223726-09-8
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD28795161
• CID: 5007788
• PubChem ID: 100963244
• Update Time: 2025-05-24

3,5-dimethyl-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-nitrobenzonitrile
• 2-Nitro-3,5-dimethylbenzonitrile
• 3,5-dimethyl-2-nitrobenzonitrile

• MDL： MFCD28795161
• Inchi： 1S/C9H8N2O2/c1-6-3-7(2)9(11(12)13)8(4-6)5-10/h3-4H,1-2H3
• InChI Key： CHYFSKPFYZJAHB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=CC(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6

Additional information on 3,5-dimethyl-2-nitrobenzonitrile

Introduction to 3,5-dimethyl-2-nitrobenzonitrile (CAS No. 223726-09-8)

3,5-dimethyl-2-nitrobenzonitrile, identified by the Chemical Abstracts Service (CAS) number 223726-09-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic benzonitrile derivatives, characterized by its nitro and nitrile functional groups, which contribute to its unique chemical reactivity and potential applications. The structural motif of 3,5-dimethyl-2-nitrobenzonitrile includes a benzene ring substituted with methyl groups at the 3rd and 5th positions and a nitro group at the 2nd position, followed by a nitrile group at the 4th position. This specific arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The synthesis of 3,5-dimethyl-2-nitrobenzonitrile typically involves multi-step organic transformations starting from commercially available precursors. One common synthetic route involves the nitration of methyl-3,5-dimethoxybenzoic acid, followed by conversion to the nitrile group via a cyanation reaction. Alternatively, direct functionalization of m-toluidine derivatives can be employed, where selective nitration and subsequent nitrile formation are carefully controlled to avoid unwanted side reactions. The purity of the final product is critical for downstream applications, necessitating rigorous purification techniques such as recrystallization or column chromatography.

In recent years, 3,5-dimethyl-2-nitrobenzonitrile has been explored as a key intermediate in the development of novel pharmaceutical agents. Its nitro and nitrile groups serve as versatile handles for further functionalization, enabling the construction of complex molecular architectures. For instance, researchers have utilized this compound in the synthesis of substituted benzamides and hydrazones, which are known to exhibit bioactivity against various targets. The presence of methyl groups at the 3rd and 5th positions introduces steric hindrance, influencing both the reactivity and solubility of derived compounds.

One notable area of research involving 3,5-dimethyl-2-nitrobenzonitrile is its application in medicinal chemistry for the discovery of new therapeutic entities. A recent study highlighted its role in generating derivatives with potential antimicrobial properties. The nitro group can be reduced to an amine, allowing for further derivatization into pharmacophores that interact with bacterial enzymes or cell membranes. Additionally, the nitrile group can undergo hydrolysis to form carboxylic acids or amidation reactions to introduce additional biological activity. These transformations have led to promising candidates for treating resistant bacterial infections.

The agrochemical sector has also shown interest in 3,5-dimethyl-2-nitrobenzonitrile due to its potential as a precursor for herbicides and pesticides. Nitroaromatic compounds are well-known for their herbicidal activity, often acting as growth inhibitors or protoporphyrinogen oxidase (PPO) inhibitors in plants. By incorporating methyl substituents at strategic positions on the benzene ring, researchers aim to enhance selectivity and environmental safety. Preliminary studies suggest that derivatives of 3,5-dimethyl-2-nitrobenzonitrile exhibit promising herbicidal effects while minimizing toxicity to non-target organisms.

From a chemical biology perspective, 3,5-dimethyl-2-nitrobenzonitrile serves as a valuable scaffold for studying enzyme mechanisms and developing enzyme inhibitors. The electron-withdrawing nature of both the nitro and nitrile groups makes it an effective probe for probing redox-active enzymes or metalloproteins. For example, researchers have employed this compound in kinetic studies to understand how enzymes catalyze reactions involving nitroaromatic substrates. Such insights are crucial for designing inhibitors with therapeutic potential.

The spectroscopic properties of 3,5-dimethyl-2-nitrobenzonitrile make it useful in analytical chemistry applications as well. Its absorption spectrum exhibits distinct peaks due to electronic transitions involving the nitro and nitrile groups. These characteristics are exploited in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) for identifying and quantifying this compound in complex mixtures. Additionally, its fluorescence behavior under certain conditions has been explored for sensing applications.

In conclusion,3,5-dimethyl-2-nitrobenzonitrile (CAS No. 223726-09-8) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features enable diverse synthetic pathways and functionalization strategies, making it indispensable in pharmaceutical development、agricultural science、and chemical biology。As research continues to uncover new applications，the importance of this compound is likely to grow，driving innovation in both academic and industrial settings.